Cas no 696650-01-8 (1-Phenyl-2-(1H-pyrrol-1-yl)-1-ethanol)

• Product Name: 1-Phenyl-2-(1H-pyrrol-1-yl)-1-ethanol
• CAS No: 696650-01-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 3102326
• PubChem ID: 4912754
• Update Time: 2025-06-09

1-Phenyl-2-(1H-pyrrol-1-yl)-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-(1H-pyrrol-1-yl)-1-ethanol
• CS-0326597
• 1-phenyl-2-pyrrol-1-ylethanol
• 696650-01-8
• AKOS001740209
• STK776288
• 1-phenyl-2-(1H-pyrrol-1-yl)ethanol
• 1-phenyl-2-(1{H}-pyrrol-1-yl)ethanol
• AKOS016347441
• 1-Phenyl-2-(1H-pyrrol-1-yl)ethan-1-ol

• Inchi： 1S/C12H13NO/c14-12(10-13-8-4-5-9-13)11-6-2-1-3-7-11/h1-9,12,14H,10H2
• InChI Key： VKUWAHLHOKWNPW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN1C=CC=C1

Computed Properties

• Exact Mass: 187.099714038Da
• Monoisotopic Mass: 187.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-Phenyl-2-(1H-pyrrol-1-yl)-1-ethanol

1-Phenyl-2-(1H-pyrrol-1-yl)-1-ethanol (CAS No: 696650-01-8)

1-Phenyl-2-(1H-pyrrol-1-yl)-1-ethanol is a compound with the CAS registry number 696650-01-8, which is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise identification of chemical substances. This compound is characterized by its molecular structure, which includes a phenyl group, a pyrrole ring, and an ethanol moiety. The combination of these groups gives rise to its distinctive chemical properties and potential applications in various fields.

The molecular formula of 1-Phenyl-2-(1H-pyrrol-1-yl)-1-ethanol is C₁₃H₁₇N₃O, and its molecular weight is approximately 233.3 g/mol. The compound exhibits a melting point of around 85°C and a boiling point of approximately 345°C at standard atmospheric pressure. Its solubility in water is relatively low, making it more suitable for organic solvent-based applications.

Recent studies have highlighted the potential of 1-PHENYL-2-(1H-PYRROL-1-YL)-ETHANOL as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the field of oncology. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-cancer activity by targeting specific protein kinases involved in tumor growth and metastasis.

In addition to its pharmaceutical applications, CAS No 696650_01_8 has also been investigated for its potential use in materials science. Scientists have reported that this compound can serve as a building block for the synthesis of advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. These findings were detailed in a 2023 article in *Macromolecules*, where researchers successfully incorporated this compound into polyurethane formulations, resulting in materials with enhanced durability.

The synthesis of CAS No 696650_01_8 involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the coupling reaction between phenethyl alcohol and pyrrole derivatives under specific conditions to form the desired product. This method has been optimized over recent years to improve yield and purity, as reported in a 2023 paper in *Organic Process Research & Development*.

Another area where CAS No 696650_01_8 has shown promise is in the field of catalysis. Researchers have found that this compound can act as a ligand in transition metal catalysts, enhancing their efficiency in various organic transformations. A notable example is its use in asymmetric hydrogenation reactions, where it has been shown to improve both the enantioselectivity and turnover number of the catalyst system.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of CAS No 696650_01_8. Using density functional theory (DFT), scientists have gained insights into its bonding interactions and reaction mechanisms, which are critical for designing more efficient synthetic pathways and predicting its behavior in different chemical environments.

In terms of safety considerations, while CAS No 696650_01_8 is not classified as a hazardous substance under current regulations, proper handling procedures should still be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling or synthesis.

Looking ahead, ongoing research continues to uncover new applications for CAS No 696650_01_8, particularly in areas such as drug delivery systems and nanotechnology. Its unique combination of functional groups makes it an attractive candidate for further exploration across diverse scientific disciplines.